N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide
• InChI: InChI=1S/C17H20N2OS/c1-19(2)14-9-7-13(8-10-14)18-17(20)16-15-6-4-3-5-12(15)11-21-16/h7-11H,3-6H2,1-2H3,(H,18,20)
• InChI Key: ZIYSWGHTGMTOOD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=C3CCCCC3=CS2
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide, also known as DMXB-A, is a synthetic compound that belongs to the class of benzothiophene derivatives. It has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders.

Mechanism of Action

N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide acts as a partial agonist of the α7 nicotinic acetylcholine receptor (α7nAChR), which is involved in various cognitive and neuropsychiatric processes. Activation of α7nAChR by this compound leads to the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are important for learning, memory, and attention.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been found to reduce oxidative stress and inflammation in the brain, increase levels of neurotrophic factors, and improve synaptic plasticity. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide has several advantages as a research tool. It has a high affinity for the α7nAChR and can selectively activate this receptor. This compound is also relatively stable and can be administered orally or intraperitoneally. However, this compound has some limitations as a research tool. It has a short half-life and is rapidly metabolized, which can limit its effectiveness in in vivo experiments.

Future Directions

There are several future directions for research on N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide. One area of interest is the development of more stable and potent analogs of this compound. Another area of research is the investigation of the potential therapeutic effects of this compound in other neurological and psychiatric disorders such as Parkinson's disease and anxiety disorders. Additionally, the mechanisms underlying the neuroprotective effects of this compound need to be further elucidated.

Synthesis Methods

N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide can be synthesized by reacting 4-(dimethylamino)phenylacetic acid with thionyl chloride to form 4-(dimethylamino)phenylacetyl chloride. The resulting product is then reacted with 2,3-dihydrobenzothiophene in the presence of a base to form this compound.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxamide has been studied for its potential therapeutic effects in various neurological and psychiatric disorders such as Alzheimer's disease, schizophrenia, and depression. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.